Cas no 90734-72-8 ((6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone)

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone is a heterocyclic compound featuring a chloro-substituted imidazopyridazine core linked to a benzophenone moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the fused ring system contributes to structural rigidity, improving binding affinity in target applications. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise use in complex reactions. The compound’s versatility is further demonstrated in cross-coupling reactions, where it serves as a scaffold for derivatization. Suitable for research-scale and industrial applications, it offers a balance of reactivity and handling safety under standard laboratory conditions.

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone structure

90734-72-8 structure

Product Name:(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone

CAS No:90734-72-8

MF:C₁₃H₈ClN₃O

MW:257.675121307373

MDL:MFCD00108116

CID:995060

PubChem ID:2774636

Update Time:2025-10-06

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

- (6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone
- 3-benzoyl-6-chloroimidazo[1,2-b]pyridazine
- Oprea1_285784
- (6-chloroimidazo[1,2-b]pyridazin-3-yl)-phenylmethanone
- OR21487
- AK405507
- Methanone, (6-chloroimidazo[1,2-b]pyridazin-3-yl)phenyl-
- (6-Chloroimidazo[1,2-b]pyridazin-3-yl)phenylmethanone (ACI)
- Imidazo[1,2-b]pyridazine, methanone deriv. (ZCI)
- TS-03469
- AKOS026675928
- CS-0156553
- MFCD00108116
- C77081
- 90734-72-8
- SY343648
- (6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone
- MDL： MFCD00108116
- Inchi： 1S/C13H8ClN3O/c14-11-6-7-12-15-8-10(17(12)16-11)13(18)9-4-2-1-3-5-9/h1-8H
- InChI Key： DWEXNPGMMTWOKC-UHFFFAOYSA-N
- SMILES： O=C(C1N2C(C=CC(=N2)Cl)=NC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 257.0355896g/mol
Monoisotopic Mass: 257.0355896g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.3
XLogP3: 3

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR21487-1g	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	95	1g	£216.00	2025-02-19
Matrix Scientific	115002-1g	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone, 97%	90734-72-8	97%	1g	$623.00	2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZV307-250mg	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	250mg	661CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZV307-1g	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	1g	1752.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZV307-100mg	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	100mg	337CNY	2021-05-08
Chemenu	CM131509-250mg	(6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	250mg	$56	2024-07-20
Chemenu	CM131509-1g	(6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	1g	$138	2024-07-20
Chemenu	CM131509-5g	(6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	5g	$412	2024-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM884-200mg	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	200mg	438.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TM884-50mg	(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone	90734-72-8	97%	50mg	174.0CNY	2021-07-12

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Production Method

Production Method 1

6775-78-6

98-88-4

90734-72-8

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Zincate(2-), dichlorobis(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium magnesium … Solvents: Tetrahydrofuran ; 20 min, -20 °C
1.2 Catalysts: Cuprate(1-), chloro(cyano-κC)-, lithium (2:1) ; 2 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Reliable Functionalization of 5,6-Fused Bicyclic N-Heterocycles Pyrazolopyrimidines and Imidazopyridazines via Zinc and Magnesium Organometallics

Kumar Rout, Saroj; Kastrati, Agonist; Jangra, Harish; Schwarzer, Kuno; Sunagatullina, Alisa S.; et al, Chemistry - A European Journal, 2022, 28(33),

Production Method 2

5469-69-2

4637-24-5

70-11-1

90734-72-8

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 3 h, 65 °C
1.2 Reagents: Sodium bicarbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ; 3 h, 85 °C

Reference

: Convenient two-step one-pot synthesis of 3-substituted imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazines

Fan, Hongli ; Li, Fenghai, Journal of Chemical Sciences (Berlin, 2018, 130(5), 1-8

Production Method 3

35053-55-5

70-11-1

90734-72-8

Reaction Conditions

Reference

: A new approach for the synthesis of fused imidazoles: the synthesis of 3-acyl-substituted imidazo[1,2-x]azines

Podergajs, Simona; Stanovnik, Branko; Tisler, Miha, Synthesis, 1984, (3), 263-5

Production Method 4

5469-69-2

29634-62-6

90734-72-8

160292-64-8

Reaction Conditions

1.1 Solvents: Ethanol
1.2 Reagents: Sodium bicarbonate

Reference

: Imidazo[1,2-b]pyridazines. XVI. Synthesis and central nervous system activities of some 6-(chloro, alkylthio, phenylthio, benzylthio or pyridinylmethylthio)-3-(unsubstituted, benzamidomethyl or methoxy)-2-(styryl or benzoyl)imidazo[1,2-b]pyridazines

Barlin, Gordon B.; Davies, Les P.; Harrison, Peter W.; Jacobsen, Noel W.; Willis, Anthony C., Australian Journal of Chemistry, 1994, 47(11), 1989-99

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Raw materials

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Preparation Products

(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Related Literature

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